Cas no 1396887-08-3 (1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine)

• Product Name: 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine
• CAS No: 1396887-08-3
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6295615
• PubChem ID: 71782917
• Update Time: 2025-05-21

1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine
• 1-cyclopropylsulfonyl-4-(methoxymethyl)piperidine
• CCG-302246
• F5940-2648
• AKOS024527873
• 1-(cyclopropylsulfonyl)-4-(methoxymethyl)piperidine
• 1396887-08-3

• Inchi： 1S/C10H19NO3S/c1-14-8-9-4-6-11(7-5-9)15(12,13)10-2-3-10/h9-10H,2-8H2,1H3
• InChI Key： JEKQZTSVAWNASS-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(COC)CC1)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine

Comprehensive Overview of 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine (CAS No. 1396887-08-3)

1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine (CAS No. 1396887-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonylated piperidine derivatives, which are widely explored for their bioactive properties. Its molecular structure combines a cyclopropanesulfonyl group with a methoxymethyl-substituted piperidine ring, offering a versatile scaffold for drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds like 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine has surged, driven by their role in modulating biological targets such as enzymes and receptors. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, especially in oncology and neurology. The methoxymethyl moiety enhances solubility, while the cyclopropanesulfonyl group contributes to metabolic stability—a critical factor in drug design.

The synthesis of 1396887-08-3 typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Advanced techniques like HPLC purification and NMR characterization ensure high purity, meeting the stringent requirements of preclinical studies. Its molecular weight (247.33 g/mol) and logP value (predicted ~1.5) suggest favorable pharmacokinetic properties, making it a candidate for further optimization.

From an industrial perspective, 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led to innovations in catalytic methods to reduce waste during production. Additionally, its compatibility with flow chemistry setups aligns with the trend toward automated and scalable manufacturing processes.

Frequently searched questions about this compound include: "What are the applications of 1396887-08-3 in drug discovery?" and "How does the cyclopropanesulfonyl group influence bioactivity?" These queries reflect the growing interest in structure-activity relationships (SAR) among medicinal chemists. The compound’s patent landscape also attracts attention, with several filings highlighting its use in proprietary therapeutic formulations.

In summary, 1-(cyclopropanesulfonyl)-4-(methoxymethyl)piperidine represents a promising intermediate for innovative research. Its balanced physicochemical properties and adaptability to modern synthetic strategies position it as a valuable asset in both academic and industrial settings. Future studies may explore its utility in targeted drug delivery or as a ligand for asymmetric catalysis, further expanding its scientific footprint.